Cas no 56041-75-9 (Benzenemethanol,4-bromo-a-cyclopropyl-a-methyl-)

Benzenemethanol,4-bromo-a-cyclopropyl-a-methyl- structure
56041-75-9 structure
Product Name:Benzenemethanol,4-bromo-a-cyclopropyl-a-methyl-
CAS No:56041-75-9
MF:C11H13BrO
MW:241.124322652817
CID:372764
PubChem ID:91987
Update Time:2025-04-19

Benzenemethanol,4-bromo-a-cyclopropyl-a-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,4-bromo-a-cyclopropyl-a-methyl-
    • 1-(4-bromophenyl)-1-cyclopropylethanol
    • 4-BROMO-ALPHA-CYCLOPROPYL-ALPHA-METHYLBENZYL ALCO
    • 4-bromo-alpha-cyclopropyl-alpha-methylbenzyl alcohol
    • 1-(4-Bromphenyl)-1-cyclopropylethanol
    • Einecs 259-955-9
    • p-Bromphenylcyclopropylmethylcarbinol
    • NSC-297313
    • NS00054109
    • NSC 297313
    • DTXSID10973190
    • NSC297313
    • AKWHXCFLUPFEEX-UHFFFAOYSA-N
    • 4-bromo-alpha-cyclopropyl-alpha-methylbenzylalcohol
    • 56041-75-9
    • SCHEMBL10161396
    • 1-(4-bromo-phenyl)-1-cyclopropyl-ethanol
    • 1-(4-bromophenyl)-1-cyclopropylethan-1-ol
    • FT-0617849
    • 57623-07-1
    • AKOS015155651
    • Inchi: 1S/C11H13BrO/c1-11(13,8-2-3-8)9-4-6-10(12)7-5-9/h4-8,13H,2-3H2,1H3
    • InChI Key: AKWHXCFLUPFEEX-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(C)(C1CC1)O

Computed Properties

  • Exact Mass: 240.01499
  • Monoisotopic Mass: 240.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.482
  • Boiling Point: 326.6°Cat760mmHg
  • Flash Point: 151.3°C
  • Refractive Index: 1.61
  • PSA: 20.23
  • LogP: 3.06660

Benzenemethanol,4-bromo-a-cyclopropyl-a-methyl- Pricemore >>

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